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Compound of Interest

Compound Name: 2,2-Dimethyltetrahydrofuran
CAS No.: 1003-17-4
Cat. No.: B086795

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,2-dimethyltetrahydrofuran, a
heterocyclic ether with applications as a solvent in chemical synthesis. The document details its
physicochemical properties, a representative experimental protocol for its synthesis, and visual
representations of its synthesis and application in a typical experimental workflow.

Physicochemical Properties of 2,2-
Dimethyltetrahydrofuran

A summary of the key quantitative data for 2,2-dimethyltetrahydrofuran is presented in the
table below for easy reference and comparison.
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Property Value Unit
Molecular Weight 100.16 g/mol
Molecular Formula CeH120

CAS Number 1003-17-4

Density 0.831 g/cm3

Boiling Point 92 -93 °C

Melting Point -63 °C

Flash Point -6 °C

Refractive Index 1.407

Vapor Pressure 65.5 mmHg at 25°C

Representative Experimental Protocol: Synthesis of
2,2-Dimethyltetrahydrofuran

While various methods exist for the synthesis of substituted tetrahydrofurans, a common and
illustrative approach is the acid-catalyzed intramolecular cyclization (dehydration) of a suitable
diol precursor, such as 4-methylpentane-1,4-diol. The following protocol is a representative
procedure.

Materials:

e 4-methylpentane-1,4-diol

o Concentrated sulfuric acid (H2SOa) or other acid catalyst (e.g., p-toluenesulfonic acid)
e Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSOa) for drying

« Distillation apparatus

e Separatory funnel

¢ Round-bottom flask
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e Heating mantle
e Magnetic stirrer and stir bar
Procedure:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a distillation
apparatus, add 4-methylpentane-1,4-diol.

o Catalyst Addition: Slowly and with stirring, add a catalytic amount of concentrated sulfuric
acid to the diol. The reaction is typically exothermic, so cooling may be necessary.

e Heating and Distillation: Heat the mixture gently using a heating mantle. The 2,2-
dimethyltetrahydrofuran product will form and, due to its lower boiling point compared to
the starting diol, will distill over.

o Collection: Collect the distillate, which will be an impure mixture of 2,2-
dimethyltetrahydrofuran and water.

o Workup: Transfer the distillate to a separatory funnel. Wash the organic layer with a
saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash
with brine (saturated NaCl solution).

e Drying: Separate the organic layer and dry it over an anhydrous drying agent like sodium
sulfate or magnesium sulfate.

 Purification: Decant or filter the dried liquid into a clean, dry distillation flask. Purify the 2,2-
dimethyltetrahydrofuran by fractional distillation, collecting the fraction that boils at the
literature value (92-93 °C).

e Characterization: Confirm the identity and purity of the final product using analytical
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy.

Visualizations

The following diagrams illustrate the synthesis pathway of 2,2-dimethyltetrahydrofuran and a
general experimental workflow where it is used as a solvent.
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H2S0a4 (cat.), A
(Intramolecular Cyclization) >

4-Methylpentane-1,4-diol 2,2-Dimethyltetrahydrofuran

Click to download full resolution via product page

Figure 1: Synthesis of 2,2-Dimethyltetrahydrofuran.
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Figure 2: Experimental workflow for a Grignard reaction using 2,2-dimethyltetrahydrofuran
as a solvent.

» To cite this document: BenchChem. [2,2-Dimethyltetrahydrofuran: A Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086795/docs#2-2-dimethyltetrahydrofuran-a-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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